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Abstract
This technical guide provides a comprehensive overview of the predicted and expected

physical properties of N-propylisoamylamine. Due to a lack of available experimental data for

this specific secondary amine, this document outlines its theoretical properties and provides

experimental data for structurally similar compounds for comparative analysis. Detailed

experimental protocols for determining key physical parameters are also included to aid

researchers in characterizing this and other similar molecules.

Introduction
N-propylisoamylamine, with the chemical formula C₈H₁₉N, is a secondary amine.

Understanding the physical properties of such compounds is fundamental for their application

in research and development, particularly in the fields of medicinal chemistry and material

science. Properties such as boiling point, density, and solubility are critical for reaction setup,

purification, formulation, and predicting bioavailability. This guide summarizes the predicted

physical data for N-propylisoamylamine and provides established methodologies for their

experimental determination.
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While specific experimental data for N-propylisoamylamine is not readily available in the current

literature, its fundamental physical properties can be calculated or predicted based on its

chemical structure.

Property Predicted Value/Information

Molecular Formula C  H₁₉N

Molecular Weight 129.24 g/mol

Appearance Expected to be a colorless liquid.

Odor
Expected to have a characteristic amine-like

(fishy or ammoniacal) odor.

Physical Properties of a Comparable Secondary
Amine
For contextual understanding, the experimentally determined physical properties of N-

isopropylpropylamine (C₆H₁₅N), a structurally related secondary amine, are presented below.[1]

It is important to note that while N-isopropylpropylamine has a lower molecular weight, the data

provides a valuable reference point.

Property
Experimental Value for N-
Isopropylpropylamine

Molecular Formula C₆H₁₅N

Molecular Weight 101.19 g/mol [1]

CAS Number 21968-17-2[1]

Note: Specific values for boiling point, melting point, density, and solubility for N-

isopropylpropylamine were not found in the provided search results.
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Based on the general principles of physical chemistry for amines, the following characteristics

for N-propylisoamylamine can be anticipated:

Boiling Point: As a secondary amine, N-propylisoamylamine can participate in intermolecular

hydrogen bonding.[2][3][4][5] This results in a boiling point that is expected to be higher than

that of a tertiary amine of similar molecular weight but lower than that of a primary amine or

an alcohol with a comparable molecular weight.[2][3][4][5] The boiling point will be

significantly higher than non-polar alkanes of similar mass due to both hydrogen bonding

and dipole-dipole interactions.[4][5]

Solubility: The solubility of amines in water is dependent on their ability to form hydrogen

bonds with water molecules and the size of the hydrophobic alkyl groups.[3] N-

propylisoamylamine, with a total of eight carbon atoms, is expected to have low solubility in

water.[6] Generally, amines with more than six carbon atoms are considered insoluble or only

slightly soluble in water.[6] However, it is expected to be soluble in organic solvents such as

alcohols, ethers, and benzene.[3][6] The amine's basicity allows it to react with acids to form

water-soluble ammonium salts.[7]

Density: The density of liquid amines is typically less than that of water. It is anticipated that

the density of N-propylisoamylamine would be in the range of 0.7 to 0.8 g/mL at room

temperature.

Experimental Protocols
The following are detailed methodologies for the experimental determination of the key physical

properties of liquid amines.

Determination of Boiling Point
The normal boiling point of a liquid amine can be determined using a variety of methods,

including simple and fractional distillation, or more precise ebulliometric techniques.

Protocol: Distillation Method

Apparatus Setup: Assemble a standard distillation apparatus consisting of a round-bottom

flask, a heating mantle, a distillation head with a thermometer, a condenser, and a receiving

flask.
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Sample Preparation: Place a measured volume of the amine sample into the round-bottom

flask along with a few boiling chips to ensure smooth boiling.

Heating: Begin to gently heat the flask.

Equilibrium: Observe the temperature as the liquid begins to boil and the vapor condenses.

The boiling point is the temperature at which the vapor and liquid phases are in equilibrium,

observed as a stable temperature reading on the thermometer as the condensate is

collected.

Data Recording: Record the stable temperature as the boiling point. For high-purity

substances, the boiling point should remain constant throughout the distillation.

Measurement of Density
The density of a liquid amine can be accurately measured using a pycnometer or a vibrating

tube densimeter.[8][9][10][11][12]

Protocol: Pycnometer Method

Cleaning and Drying: Thoroughly clean and dry a pycnometer of a known volume.

Weighing (Empty): Accurately weigh the empty, dry pycnometer.

Filling: Fill the pycnometer with the amine sample, ensuring there are no air bubbles. The

temperature of the sample should be controlled and recorded.

Weighing (Filled): Weigh the pycnometer filled with the amine.

Calculation: The density (ρ) is calculated using the formula: ρ = (m₂ - m₁) / V where m₁ is the

mass of the empty pycnometer, m₂ is the mass of the filled pycnometer, and V is the volume

of the pycnometer.

Determination of Solubility
The solubility of an amine in various solvents can be determined by the equilibrium saturation

method.
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Protocol: Visual Method for Qualitative Solubility

Sample Preparation: In a series of labeled test tubes, add a small, measured amount of the

amine (e.g., 0.1 mL).

Solvent Addition: To each test tube, add a specific volume of a different solvent (e.g., 2 mL of

water, ethanol, diethyl ether, etc.).[6]

Mixing: Stopper and vigorously shake each test tube for a set period to ensure thorough

mixing.[13]

Observation: Allow the mixtures to settle and observe whether the amine has completely

dissolved to form a single phase (soluble), if two distinct layers remain (insoluble), or if it is

partially dissolved (slightly soluble).

Acidification for Water Solubility: For the test tube with water, if the amine is insoluble, add a

dilute acid (e.g., 5% HCl) dropwise and observe if the amine dissolves upon formation of the

ammonium salt.[7]

Mandatory Visualizations
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Caption: Experimental workflow for determining the boiling point of a liquid amine.
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Caption: Experimental workflow for measuring the density of a liquid amine.
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Caption: Factors influencing the physical properties of a secondary amine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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